Cas no 1804427-61-9 (Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate)

Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromomethyl group, cyano substituent, and difluoromethyl moiety—make it a valuable intermediate for introducing functional diversity in heterocyclic compounds. The ester group enhances solubility and reactivity, facilitating further derivatization. This compound is particularly useful in cross-coupling reactions and nucleophilic substitutions, enabling the construction of complex molecular frameworks. Its stability under standard handling conditions and well-defined reactivity profile ensure reliable performance in synthetic applications. Suitable for research and industrial-scale processes, it serves as a critical building block in medicinal chemistry and material science.

Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate structure

1804427-61-9 structure

Product Name:Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate

CAS No:1804427-61-9

MF:C₁₂H₁₁BrF₂N₂O₂

MW:333.128749132156

CID:4880601

Update Time:2025-10-11

Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate
- Inchi： 1S/C12H11BrF2N2O2/c1-2-19-11(18)4-7-3-8(12(14)15)9(5-13)10(6-16)17-7/h3,12H,2,4-5H2,1H3
- InChI Key： HSJJMOAJTMHQEH-UHFFFAOYSA-N
- SMILES： BrCC1=C(C#N)N=C(CC(=O)OCC)C=C1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 359
XLogP3: 2.3
Topological Polar Surface Area: 63

Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029037785-250mg	Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate	1804427-61-9	95%	250mg	$931.00	2022-04-02
Alichem	A029037785-500mg	Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate	1804427-61-9	95%	500mg	$1,752.40	2022-04-02
Alichem	A029037785-1g	Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate	1804427-61-9	95%	1g	$3,126.60	2022-04-02

Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
4. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate

Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate: A Comprehensive Overview

Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate, with the CAS number 1804427-61-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with multiple functional groups, including a bromomethyl group, a cyano group, and a difluoromethyl group. These substituents contribute to its versatile chemical properties and potential applications in various research domains.

The synthesis of Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate involves a series of intricate organic reactions. Recent advancements in synthetic methodology have enabled researchers to optimize the production process, ensuring high yields and purity. The compound's structure is particularly amenable to further functionalization, making it a valuable intermediate in the development of more complex molecules. For instance, the bromomethyl group can serve as a reactive site for nucleophilic substitution reactions, while the cyano group provides opportunities for cyanation and other transformations.

In terms of applications, Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate has shown promise in the field of drug discovery. Its pyridine ring is known to exhibit significant biological activity, particularly as a potential inhibitor of certain enzymes and receptors. Recent studies have highlighted its ability to modulate cellular signaling pathways, making it a candidate for the development of novel therapeutic agents. Additionally, the compound's fluorinated substituent enhances its lipophilicity, which is advantageous for improving drug bioavailability.

Beyond medicinal chemistry, Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate has also found applications in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron-deficient acceptor material, which is crucial for achieving efficient charge separation in solar cells.

Recent research has also focused on the environmental impact and degradation pathways of Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate. Studies have demonstrated that the compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in the environment. This information is critical for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, Ethyl 3-(bromomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetate (CAS No. 1804427-61-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.